N-{5-[(2,6-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(2-fluorophenyl)urea

• IUPAC Name: 1-[5-[(2,6-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]-3-(2-fluorophenyl)urea
• InChI: InChI=1S/C18H17FN4O2S/c1-11-6-5-7-12(2)16(11)25-10-15-22-23-18(26-15)21-17(24)20-14-9-4-3-8-13(14)19/h3-9H,10H2,1-2H3,(H2,20,21,23,24)
• InChI Key: MUMMLDAUBCSSKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC2=NN=C(S2)NC(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H17FN4O2S
• Molecular Weight: 372.4 g/mol

Description

This compound is a urea derivative, containing a thiadiazole ring and phenyl groups. Urea derivatives are known for their wide range of biological activities and are used in the development of various pharmaceuticals. The thiadiazole ring is a heterocyclic compound containing sulfur and nitrogen, which is often used in medicinal chemistry due to its diverse biological activities.

Molecular Structure Analysis

The molecular structure of a similar compound has been studied. The crystal structure was determined using X-ray crystallography, which provides detailed information about the arrangement of atoms in the crystal lattice.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties such as solubility, melting point, and boiling point can be predicted based on the functional groups present in the molecule.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Urea derivatives and thiadiazoles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound and recommendations for safe handling.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. Urea derivatives and thiadiazoles are areas of active research in medicinal chemistry, with potential applications in the development of new pharmaceuticals.